N-(3-bromophenyl)-2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide
• InChI: InChI=1S/C23H25BrN4O2/c1-15-6-7-17(12-16(15)2)21-22(30)27-23(26-21)8-10-28(11-9-23)14-20(29)25-19-5-3-4-18(24)13-19/h3-7,12-13H,8-11,14H2,1-2H3,(H,25,29)(H,27,30)
• InChI Key: DGEAOZMPOMSNOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)CC(=O)NC4=CC(=CC=C4)Br)NC2=O)C
• Molecular Formula: C23H25BrN4O2
• Molecular Weight: 469.4 g/mol

Description

N-(3-bromophenyl)-2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C23H25BrN4O2 and its molecular weight is 469.383. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Metabolism Studies

The study by Latli and Casida (1995) on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners outlines methodologies for tracing the metabolism and mode of action of similar compounds through high specific activity labeling. This approach could be relevant for understanding the biotransformation and environmental fate of "N-(3-bromophenyl)-2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide" (Latli & Casida, 1995).

Antimicrobial and Antifungal Applications

Fahim and Ismael (2019) explored the synthesis and antimicrobial activity of novel sulphonamide derivatives, showcasing the potential for compounds with similar structures to exhibit antimicrobial properties. This research suggests that analogs or derivatives of the compound might possess useful biological activities that could be explored for antimicrobial applications (Fahim & Ismael, 2019).

Analgesic and Anti-inflammatory Activities

Another study by Gopa, Porchezhian, and Sarma (2001) investigated the analgesic and anti-inflammatory activities of 2-phenyl acetamide derivatives. Although the specific compound was not directly studied, this research highlights the potential for compounds within the same class to be developed for pharmaceutical applications targeting pain and inflammation (Gopa, Porchezhian, & Sarma, 2001).

Anticonvulsant Activity

The work by Tarikogullari et al. (2010) on alkanamide derivatives, including N-phenylacetamide, N-phenylpropanamide, and N-benzylamide, and their anticonvulsant activities in the maximal electroshock test, suggests that structurally related compounds could have potential as treatments for epilepsy or seizure disorders (Tarikogullari et al., 2010).